Cas no 219714-96-2 (Penoxsulam)

Penoxsulam is a systemic herbicide belonging to the sulfonamide chemical class, specifically designed for selective weed control in rice crops. It acts as an acetolactate synthase (ALS) inhibitor, effectively targeting broadleaf weeds, sedges, and certain grasses by disrupting amino acid synthesis. Penoxsulam is characterized by its low application rates, high efficacy, and extended residual activity, making it a cost-effective solution for integrated weed management. Its favorable environmental profile includes low toxicity to non-target organisms and rapid degradation in soil and water. The compound is typically applied post-emergence, offering flexibility in timing while minimizing crop injury. Its selectivity and reliability have established it as a key tool in modern rice cultivation systems.
Penoxsulam structure
Penoxsulam structure
Product Name:Penoxsulam
CAS No:219714-96-2
MF:C16H14F5N5O5S
MW:483.369879245758
MDL:MFCD07363876
CID:243692
PubChem ID:329753735
Update Time:2026-05-14

Penoxsulam Chemical and Physical Properties

Names and Identifiers

    • Benzenesulfonamide,2-(2,2-difluoroethoxy)-N-(5,8-dimethoxy[1,2,4]triazolo[1,5-c]pyrimidin-2-yl)-6-(trifluoromethyl)-
    • Penoxsulam
    • 2-(2,2-difluoroethoxy)-N-(5,8-dimethoxy-[1,2,4]triazolo[1,5-c]pyrimidin-2-yl)-6-(trifluoromethyl)benzenesulfonamide
    • Benzenesulfonamide,2-(2,2-difluoroethoxy)-N-(5,8-dimethoxy[1,2,4]triazolo[1,5-c]pyrimidin-2-yl...
    • 2-(2,2-difluoroethoxy)-N-(5,8-dimethoxy[1,2,4]triazolo[1,5-c]pyrimidin-2-yl)-6-(trifluoromethyl)benzene-1-sulfonamide
    • 2-(2,2-difluoroethoxy)-N-(5,8-dimethoxy[1,2,4]triazolo[1,5-c]pyrimidin-2-yl)-6-(trifluoromethyl)benzenesulfonamide
    • 3-(2,2-difluoroethoxy)-N-(5,8-dimethoxy[1,2,4]triazolo[1,5-c]pyrimidin-2-yl)-α,α,α-trifluorotoluene-2-sulfonamide
    • Granite
    • Penoxsulam [ISO]
    • UNII-784ELC1SCZ
    • MDL： MFCD07363876
    • Inchi： InChI=1S/C16H14F5N5O5S/c1-29-10-6-22-15(30-2)26-13(10)23-14(24-26)25-32(27,28)12-8(16(19,20)21)4-3-5-9(12)31-7-11(17)18/h3-6,11H,7H2,1-2H3,(H,24,25)
    • InChI Key： SYJGKVOENHZYMQ-UHFFFAOYSA-N
    • SMILES： COC1=CN=C(N2C1=NC(=N2)NS(=O)(=O)C3=C(C=CC=C3OCC(F)F)C(F)(F)F)OC

Computed Properties

  • Exact Mass: 483.06400
  • Monoisotopic Mass: 483.06358
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 9
  • Complexity: 727
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 125

Experimental Properties

  • Color/Form: The technical drug is light brown solid
  • Density: 1.7±0.1 g/cm3
  • Melting Point: 223-224°
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.588
  • PSA: 125.32000
  • LogP: 3.75880
  • pka: 5.1(at 25℃)

Penoxsulam Security Information

  • Symbol: GHS09
  • Signal Word：Warning
  • Hazard Statement： H410
  • Warning Statement： P273,P501
  • Hazardous Material transportation number：UN 3077 9 / PGIII
  • WGK Germany：3
  • Hazard Category Code： 50/53
  • Safety Instruction： 61
  • Hazardous Material Identification： N
  • Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
  • Toxicity：LD50 (mg/kg): >5000 orally in rats; >5000 dermally in rabbits; LC50 (8 day) in bobwhite quail, mallard duck (ppm): >4411, >4310; LC50 (96 hr) in rainbow trout, bluegill sunfish, common carp (mg/l): >102, >103, >101 (Larelle)

Penoxsulam Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
32094-25MG
Penoxsulam
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 ¥1241.52 2024-12-22
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P274000-25mg
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 $69.00 2023-05-17
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P274000-100mg
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 $ 108.00 2023-09-06
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 $ 167.00 2023-09-06
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P274000-500mg
Penoxsulam
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 $ 282.00 2023-09-06
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P274000-1g
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 219714-96-2
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 $476.00 2023-05-17
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
P59911-100g
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 ¥698.0 2021-09-08
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
P59911-25g
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 ¥468.0 2021-09-08
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
P59911-5g
Penoxsulam
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5g
 ¥328.0 2021-09-08
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
P59910-25mg
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 ¥518.0 2021-09-08

Penoxsulam Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:219714-96-2)五氟磺草胺
Order Number:LE1639727;LE3523;LE13344
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:30
Price ($):discuss personally
Email:18501500038@163.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:219714-96-2)Penoxsulam
Order Number:sfd15942;1639727
Stock Status:in Stock
Quantity:200kg/Company Customization
Purity:99.9%/98%
Pricing Information Last Updated:Friday, 19 July 2024 14:37
Price ($):discuss personally
Email:sales2@senfeida.com

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Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:219714-96-2)五氟磺草胺
LE1639727;LE3523;LE13344
Purity:99%/99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry/Inquiry
Email
Suzhou Senfeida Chemical Co., Ltd
(CAS:219714-96-2)Penoxsulam
sfd15942;1639727
Purity:99.9%/98%
Quantity:200kg/Company Customization
Price ($):Inquiry/Inquiry
Email